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Compound of Interest
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Cat. No.: B154211 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Metazosulfuron

Introduction
Metazosulfuron is a novel sulfonylurea herbicide developed by Nissan Chemical Industries,

Ltd.[1]. It is effective against a wide range of annual and perennial weeds found in paddy fields,

including those resistant to other sulfonylurea herbicides[1]. As an acetolactate synthase (ALS)

inhibitor, it acts by blocking the biosynthesis of essential branched-chain amino acids in plants,

a pathway absent in mammals, contributing to its favorable safety profile[1]. This document

provides a comprehensive overview of the physical and chemical properties of

Metazosulfuron, its mechanism of action, and relevant experimental methodologies, intended

for researchers, scientists, and professionals in drug development and agricultural science.

Chemical Identity and Structure
Metazosulfuron is a complex synthetic molecule featuring a pyrazole ring, a

dimethoxypyrimidine moiety, and a sulfonylurea linkage[2]. The technical material is a racemic

mixture due to a chiral carbon in the dioxazine ring[2].
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Identifier Value

ISO Common Name metazosulfuron[1]

IUPAC Name

1-{3-chloro-1-methyl-4-[(5RS)-5,6-dihydro-5-

methyl-1,4,2-dioxazin-3-yl]pyrazol-5-

ylsulfonyl}-3-(4,6-dimethoxypyrimidin-2-

yl)urea[1]

CAS Name

3-chloro-4-(5,6-dihydro-5-methyl-1,4,2-dioxazin-

3-yl)-N-[[(4,6-dimethoxy-2-

pyrimidinyl)amino]carbonyl]-1-methyl-1H-

pyrazole-5-sulfonamide[3]

CAS Number 868680-84-6[1][4][5]

Molecular Formula C₁₅H₁₈ClN₇O₇S[1][4][5]

Molecular Weight 475.86 g/mol [1][5]

InChIKey IXWKBUKANTXHJH-UHFFFAOYSA-N[2][4]

Canonical SMILES
CC1CON=C(O1)C2=C(N(N=C2Cl)C)S(=O)

(=O)NC(=O)NC3=NC(=CC(=N3)OC)OC[2][4]

Physicochemical Properties
The physicochemical properties of Metazosulfuron are crucial for understanding its

environmental fate, bioavailability, and formulation.
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Property Value Conditions

Appearance White, odorless solid[1][2] -

Melting Point 175.5–177.6 °C[1] -

Density 1.49 g/cm³[1][2] -

Vapor Pressure 7.0 × 10⁻⁸ Pa[1] 25 °C

Water Solubility 33.3 mg/L[1][2] 20 °C, pH 7

Dissociation Constant (pKa) 3.4[1][2] 20 °C

Octanol-Water Partition

Coefficient (log P)
1.87 25 °C, pH 4[1]

-0.35 25 °C, pH 7[1][2]

-0.58 25 °C, pH 9[1]

Mechanism of Action: ALS Inhibition
Metazosulfuron's herbicidal activity stems from its inhibition of acetolactate synthase (ALS),

also known as acetohydroxyacid synthase (AHAS)[1]. This enzyme is vital for the biosynthesis

of branched-chain amino acids—valine, leucine, and isoleucine—in plants and

microorganisms[1]. The inhibition of this pathway leads to the cessation of cell division and

growth, ultimately resulting in the death of susceptible plants[6].

Fig. 1: Mechanism of action of Metazosulfuron via inhibition of the ALS pathway.

Experimental Protocols
Detailed experimental protocols for determining all physicochemical properties are extensive

and typically follow standardized guidelines (e.g., OECD Test Guidelines). Below are

summaries of methodologies found in the literature for analyzing Metazosulfuron's biological

activity and its residues in crops.

Acetolactate Synthase (ALS) Inhibition Assay
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This protocol is a modified version of the method by Westerfield (1945) to confirm

Metazosulfuron's inhibitory effect on the ALS enzyme[1].

Enzyme Extraction: ALS is extracted from both sulfonylurea-susceptible (SU-S) and resistant

(SU-R) biotypes of target weeds grown in a greenhouse.

Incubation: The extracted enzyme is incubated with a reaction mixture containing the

necessary substrates (e.g., pyruvate) and varying concentrations of Metazosulfuron.

Reaction Termination & Colorimetric Measurement: The enzymatic reaction produces

acetolactate, which is converted to acetoin. The reaction is stopped, and acetoin

accumulation is determined by measuring the absorbance at 530 nm after a color-forming

reaction.

Calculation: The percentage of ALS inhibition is calculated based on the difference in acetoin

accumulation between the herbicide-treated and untreated control samples.

Residue Analysis in Crops via HPLC
This method was developed for the determination of Metazosulfuron residues in

representative crops like brown rice, apples, and soybeans[7].
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Sample Preparation
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Fig. 2: Workflow for Metazosulfuron residue analysis in crop samples.
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Methodology Steps:

Extraction: Crop samples are macerated and fortified with a known amount of

Metazosulfuron standard solution. The herbicide is then extracted using acetonitrile[7].

Liquid-Liquid Partitioning: The extract is concentrated and then partitioned with ethyl acetate

to separate the analyte from water-soluble matrix components. Saturated sodium chloride

solution is added to improve the separation efficiency[7].

Solid-Phase Extraction (SPE) Cleanup: The resulting organic phase is concentrated again

and passed through an aminopropyl (NH₂) SPE cartridge. This step removes interfering

compounds from the sample matrix. The cartridge is eluted with a mixture of acetone and

dichloromethane (containing 1% acetic acid)[7].

Analysis: The final eluate is concentrated, redissolved in acetonitrile, and analyzed using

High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or

MS/MS) to quantify the Metazosulfuron residue[7]. The method limit of quantitation (MLOQ)

was reported to be 0.02 mg/kg[7].

Discovery and Synthesis Pathway
The discovery of Metazosulfuron was the result of a focused chemical optimization process.

Researchers at Nissan Chemical Industries, Ltd. started with a pyrazolesulfonylurea scaffold

and synthesized various derivatives to improve herbicidal activity, particularly against

sulfonylurea-resistant weeds[1]. This process led to the identification of a dioxazine ring at the

4-position of the pyrazole as a key moiety for high efficacy, culminating in the discovery of

Metazosulfuron[1].
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Fig. 3: Logical workflow of the discovery process for Metazosulfuron.

The commercial synthesis involves complex steps including heterocyclic ring formation,

sulfonylation, and urea coupling, followed by purification to yield the final product[2].
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Conclusion
Metazosulfuron represents a significant advancement in herbicide technology, offering

effective control of problematic weeds in rice cultivation. Its well-characterized physical and

chemical properties, combined with a clear understanding of its mode of action, facilitate its

safe and efficient use in agriculture. The data and protocols summarized in this guide provide a

valuable technical resource for researchers engaged in the study, development, and analysis of

this important herbicidal compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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